Cas no 70289-02-0 (hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester)
70289-02-0 structure
Product Name:hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester
CAS No:70289-02-0
MF:C12H21NO2
MW:211.30064368248
CID:862828
PubChem ID:144390
Update Time:2025-04-19
hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester
- DTXSID20990494
- ethyl 2-cyano-3-ethyl-3-methylhexanoate
- 70289-02-0
-
- Inchi: 1S/C12H21NO2/c1-5-8-12(4,6-2)10(9-13)11(14)15-7-3/h10H,5-8H2,1-4H3
- InChI Key: BZHIDOCSUJNGLO-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C#N)C(C)(CC)CCC)=O
Computed Properties
- Exact Mass: 211.15733
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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